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Compound of Interest

Compound Name: Antibacterial agent 198

Cat. No.: B12370176

For the attention of: Researchers, scientists, and drug development professionals.

This document provides essential safety, operational, and disposal guidance for Antibacterial
Agent 198, identified as Antibacterial Agent 31 (CAS No. 2719842-14-3). Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

Essential Safety and Handling Information

Antibacterial Agent 31 is classified as harmful if swallowed and is very toxic to aquatic life with
long-lasting effects.[1] Proper handling and storage are paramount to minimize risks.

Handling:

Avoid contact with skin and eyes.[1]

Do not inhale dust or aerosols.[1]

Work in a well-ventilated area, preferably with exhaust ventilation.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the agent is handled or stored.[1]

Storage:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12370176?utm_src=pdf-interest
https://www.benchchem.com/product/b12370176?utm_src=pdf-body
https://www.benchchem.com/product/b12370176?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26921914/
https://pubmed.ncbi.nlm.nih.gov/26921914/
https://pubmed.ncbi.nlm.nih.gov/26921914/
https://pubmed.ncbi.nlm.nih.gov/26921914/
https://pubmed.ncbi.nlm.nih.gov/26921914/
https://pubmed.ncbi.nlm.nih.gov/26921914/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Keep containers tightly sealed.[1]
» Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1]

In Case of Accidental Release:

Use personal protective equipment (PPE), including gloves, lab coat, and eye protection.[1]
» Prevent the substance from entering drains or water courses.[1]

o For spills, absorb solutions with a liquid-binding material like diatomite.[1]

o Decontaminate affected surfaces by scrubbing with alcohol.[1]

» Dispose of all contaminated materials as hazardous waste according to the procedures
outlined below.[1]

Data Presentation: Properties and Hazards
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Property Value/information Source
Chemical Name Antibacterial agent 31 [1]
CAS Number 2719842-14-3 [1]
Molecular Formula C13H12CI2N203S [1]
Molecular Weight 347.22 [1]
GHS Hazard Class ,:\)cute toxicity, Oral (Category o
Acute aquatic toxicity o

(Category 1)

Chronic aquatic toxicity o

(Category 1)

Hazard Statements H302: Harmful if swallowed. [1]
H410: Very toxic to aquatic life 1]

with long lasting effects.

Experimental Protocols: Disposal Procedures

The following step-by-step procedures are based on the Material Safety Data Sheet (MSDS)
and general best practices for the disposal of organochlorine and sulfonamide-containing
compounds.

1. Waste Segregation and Collection:

o Solid Waste: Collect all solid waste contaminated with Antibacterial Agent 31 (e.g., gloves,
absorbent materials, empty containers) in a designated, clearly labeled, and sealed
hazardous waste container.

» Liquid Waste: Collect all liquid waste containing Antibacterial Agent 31 (e.g., unused
solutions, reaction mixtures) in a separate, sealed, and clearly labeled hazardous waste
container. Do not mix with other chemical waste streams unless compatibility has been
confirmed.
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Sharps: Any sharps (e.g., needles, pipette tips) contaminated with the agent must be placed
in a puncture-resistant sharps container that is also labeled as hazardous chemical waste.

. Decontamination of Labware:
Reusable labware should be decontaminated.

The first rinse of any container that held the antibacterial agent must be collected as
hazardous waste.

For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.

. Inactivation (where applicable and feasible):

Note: Specific inactivation protocols for Antibacterial Agent 31 are not readily available. The
chemical structure, containing organochlorine and sulfonamide-like moieties, suggests
persistence.

General methods for the degradation of related compounds include advanced oxidation
processes or bioremediation by specific microbial strains like Pseudomonas for
sulfonamides. However, these are not standard laboratory procedures and should only be
attempted by qualified personnel with appropriate equipment and validation.

Standard practice is to not attempt inactivation in the lab without a validated protocol and to
dispose of the active compound as hazardous waste.

. Final Disposal:

All collected waste must be disposed of through an approved and licensed hazardous waste
disposal facility.[1]

Under no circumstances should this agent or its containers be disposed of in general trash or
flushed down the drain. The high aquatic toxicity necessitates strict adherence to this rule.[1]

Follow all institutional, local, and national regulations for hazardous waste disposal.
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Mandatory Visualization: Disposal Workflow
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Caption: Workflow for the proper disposal of Antibacterial Agent 198.

Signaling Pathway and Mechanism of Action

Currently, the specific molecular mechanism of action and the signaling pathway affected by
Antibacterial Agent 31 (CAS No. 2719842-14-3) are not documented in publicly available
scientific literature. While its activity against rice bacterial leaf streak is noted, the precise
biological target within the bacteria remains to be elucidated. General mechanisms for related
chemical classes, such as sulfonamides interfering with folate synthesis, are known, but a
direct correlation to this specific agent cannot be made without further research. Therefore, a
diagram of its signaling pathway cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Biodegradation of sulfonamide antibiotics in sludge - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Proper Disposal Procedures for Antibacterial Agent
198]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370176#antibacterial-agent-198-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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